Cas no 1011460-61-9 (6-chloro-1-(1-ethoxyethenyl)-Phthalazine)

• Product Name: 6-chloro-1-(1-ethoxyethenyl)-Phthalazine
• CAS No: 1011460-61-9
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 1096229
• Update Time: 2024-07-27

6-chloro-1-(1-ethoxyethenyl)-Phthalazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-(1-ethoxyethenyl)-Phthalazine
• Phthalazine, 6-chloro-1-(1-ethoxyethenyl)-

• Inchi： 1S/C12H11ClN2O/c1-3-16-8(2)12-11-5-4-10(13)6-9(11)7-14-15-12/h4-7H,2-3H2,1H3
• InChI Key： ZBSWZJGLSZDKCM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=C)C2=C(C=C(Cl)C=C2)C=NN=1

Computed Properties

• Exact Mass: 234.055991g/mol
• Monoisotopic Mass: 234.055991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.68g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 431.3±35.0 °C(Predicted)
• pka: 3.61±0.30(Predicted)